Cas no 2305256-03-3 (3-(Piperidin-4-ylmethyl)pyrrolidine-2,5-dione;hydrochloride)

• Product Name: 3-(Piperidin-4-ylmethyl)pyrrolidine-2,5-dione;hydrochloride
• CAS No: 2305256-03-3
• MF: C₁₀H₁₇ClN₂O₂
• MW: 232.707181692123
• CID: 6202798
• PubChem ID: 138987625
• Update Time: 2025-05-22

3-(Piperidin-4-ylmethyl)pyrrolidine-2,5-dione;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z3616141089
• 3-(Piperidin-4-ylmethyl)pyrrolidine-2,5-dione;hydrochloride
• EN300-6762325
• 2305256-03-3
• 3-[(piperidin-4-yl)methyl]pyrrolidine-2,5-dione hydrochloride

• Inchi： 1S/C10H16N2O2.ClH/c13-9-6-8(10(14)12-9)5-7-1-3-11-4-2-7;/h7-8,11H,1-6H2,(H,12,13,14);1H
• InChI Key： OZQVMCXWAHSOKU-UHFFFAOYSA-N
• SMILES： Cl.O=C1C(CC(N1)=O)CC1CCNCC1

Computed Properties

• Exact Mass: 232.0978555g/mol
• Monoisotopic Mass: 232.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2Ų

Additional information on 3-(Piperidin-4-ylmethyl)pyrrolidine-2,5-dione;hydrochloride

3-(Piperidin-4-ylmethyl)pyrrolidine-2,5-dione;hydrochloride

The compound 3-(Piperidin-4-ylmethyl)pyrrolidine-2,5-dione;hydrochloride (CAS No. 2305256-03-3) is a highly specialized chemical entity with significant potential in various fields of scientific research and industrial applications. This compound has garnered attention due to its unique structural properties and functional groups, which make it a valuable component in the synthesis of advanced materials and pharmaceuticals.

Recent studies have highlighted the importance of pyrrolidine-2,5-dione derivatives in drug discovery, particularly in the development of bioactive molecules with therapeutic potential. The integration of a piperidin-4-ylmethyl group into the pyrrolidine backbone introduces additional complexity and functionality, enhancing the compound's ability to interact with biological systems. This structural modification has been shown to influence the compound's pharmacokinetic properties, making it a promising candidate for targeted drug delivery systems.

One of the most notable advancements involving this compound is its role in the synthesis of hydrochloride salts, which are widely used in pharmaceutical formulations to improve drug stability and bioavailability. The hydrochloride form of 3-(Piperidin-4-ylmethyl)pyrrolidine-2,5-dione has been demonstrated to exhibit superior solubility characteristics compared to its neutral counterpart, facilitating its use in various therapeutic applications.

In addition to its pharmacological significance, this compound has also found applications in materials science. Researchers have explored its potential as a precursor for the synthesis of advanced polymers and organic frameworks. The ability of pyrrolidine-2,5-dione derivatives to form stable cross-links under specific conditions has opened new avenues for the development of high-performance materials with tailored mechanical and thermal properties.

Recent breakthroughs in computational chemistry have further enhanced our understanding of the molecular interactions within this compound. Advanced molecular modeling techniques have provided insights into the electronic structure and conformational flexibility of 3-(Piperidin-4-ylmethyl)pyrrolidine-2,5-dione;hydrochloride, enabling researchers to predict its behavior in different chemical environments with greater accuracy.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The incorporation of a piperidin-4-ylmethyl group requires precise control over reaction conditions to ensure optimal yields and product purity. This highlights the importance of advanced synthetic methodologies in the production of complex chemical entities like this one.

Furthermore, the compound's ability to act as a chiral auxiliary has been explored in asymmetric synthesis reactions. This property makes it an invaluable tool in the construction of enantiomerically pure compounds, which are critical for drug development and other specialized applications.

In conclusion, 3-(Piperidin-4-ylmethyl)pyrrolidine-2,5-dione;hydrochloride (CAS No. 2305256-03-3) stands as a testament to the ingenuity and precision required in modern chemical research. Its diverse applications across pharmaceuticals, materials science, and synthetic chemistry underscore its significance as a key component in advancing scientific knowledge and technological innovation.